6-Methyl-N-[(3R)-pyrrolidin-3-yl]pyrimidin-4-amine dihydrochloride
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Description
6-Methyl-N-[(3R)-pyrrolidin-3-yl]pyrimidin-4-amine dihydrochloride is a useful research compound. Its molecular formula is C9H16Cl2N4 and its molecular weight is 251.16. The purity is usually 95%.
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Scientific Research Applications
Plant Growth Stimulation
6-Methyl-N-[(3R)-pyrrolidin-3-yl]pyrimidin-4-amine dihydrochloride derivatives have shown significant applications in stimulating plant growth. A study by Pivazyan et al. (2019) synthesized derivatives containing a 1,2,4-triazole, 1,3,4-oxadiazole, or furan ring in addition to the pyrimidine fragment. These compounds exhibited a pronounced plant growth-stimulating effect, demonstrating their potential in agricultural sciences (Pivazyan et al., 2019).
Molecular Structure Analysis
The compound has also been used in studies to understand complex molecular structures. For instance, a study by Orozco et al. (2009) focused on the crystal structure of similar compounds, contributing valuable insights into their electronic structures and molecular bonding patterns (Orozco et al., 2009).
Fungicidal and Insecticidal Activities
Derivatives of this compound have shown fungicidal and insecticidal properties. For example, a study by Schmidt (2002) and another by Chen and Shi (2008, 2009) reported the synthesis of compounds demonstrating moderate to weak fungicidal and insecticidal activities (Schmidt, 2002); (Chen & Shi, 2008, 2009).
Antibacterial and Tuberculostatic Activities
Research by Bogdanowicz et al. (2012) and Mallikarjunaswamy et al. (2013) indicates the potential of the compound in the development of antibacterial and tuberculostatic agents. These studies highlight its role in synthesizing derivatives active against Mycobacterium tuberculosis and other bacterial strains (Bogdanowicz et al., 2012); (Mallikarjunaswamy et al., 2013).
Development of Pharmaceutical Agents
Finally, the compound serves as a key intermediate in the development of various pharmaceutical agents. Fleck et al. (2003) described its role in synthesizing intermediates for antibiotics, highlighting its importance in medicinal chemistry (Fleck et al., 2003).
Properties
IUPAC Name |
6-methyl-N-[(3R)-pyrrolidin-3-yl]pyrimidin-4-amine;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4.2ClH/c1-7-4-9(12-6-11-7)13-8-2-3-10-5-8;;/h4,6,8,10H,2-3,5H2,1H3,(H,11,12,13);2*1H/t8-;;/m1../s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYTKSGBFSHCSEK-YCBDHFTFSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)NC2CCNC2.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=NC=N1)N[C@@H]2CCNC2.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16Cl2N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.